Anidulafungin

• CAS No.: 166663-25-8
• Product Name: Anidulafungin
• Molecular Formula: C58H73N7O17
• Molecular Weight: 1140.2 g/mol
• IUPAC Name: N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-4-[4-(4-pentoxyphenyl)phenyl]benzamide
• Standard InChI: InChI=1S/C58H73N7O17/c1-5-6-7-24-82-40-22-18-35(19-23-40)33-10-8-32(9-11-33)34-12-14-37(15-13-34)51(74)59-41-26-43(70)54(77)63-56(79)47-48(71)29(2)27-65(47)58(81)45(31(4)67)61-55(78)46(50(73)49(72)36-16-20-38(68)21-17-36)62-53(76)42-25-39(69)28-64(42)57(80)44(30(3)66)60-52(41)75/h8-23,29-31,39,41-50,54,66-73,77H,5-7,24-28H2,1-4H3,(H,59,74)(H,60,75)(H,61,78)(H,62,76)(H,63,79)/t29-,30+,31+,39+,41-,42-,43+,44-,45-,46-,47-,48-,49-,50-,54+/m0/s1
• Standard InChIKey: JHVAMHSQVVQIOT-DJLNKZBGSA-N
• Isomeric SMILES: CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)N[C@H]4C[C@H]([C@H](NC(=O)[C@@H]5[C@H]([C@H](CN5C(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H]6C[C@H](CN6C(=O)[C@@H](NC4=O)[C@@H](C)O)O)[C@@H]([C@H](C7=CC=C(C=C7)O)O)O)[C@@H](C)O)C)O)O)O
• SMILES: CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)NC4CC(C(NC(=O)C5C(C(CN5C(=O)C(NC(=O)C(NC(=O)C6CC(CN6C(=O)C(NC4=O)C(C)O)O)C(C(C7=CC=C(C=C7)O)O)O)C(C)O)C)O)O)O
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)NC4CC(C(NC(=O)C5C(C(CN5C(=O)C(NC(=O)C(NC(=O)C6CC(CN6C(=O)C(NC4=O)C(C)O)O)C(C(C7=CC=C(C=C7)O)O)O)C(C)O)C)O)O)O
• Appearance: Solid powder
• Physical Description: Solid
• Description: Anidulafungin is a cyclic lipopeptide echinocandin derivative with antifungal activity. Anidulafungin inhibits 1,3 beta-D-glucan synthase, an enzyme involved in fungal cell wall synthesis, resulting in cell lysis and death. This agent is active against Candida species and Aspergillus. (NCI04); Anidulafungin, also known as eraxis, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Anidulafungin is a drug which is used for use in the treatment of the following fungal infections: candidemia and other forms of candida infections (intra-abdominal abscess, and peritonitis), aspergillus infections, and esophageal candidiasis. also considered an alternative treatment for oropharyngeal canaidiasis. Anidulafungin is considered to be a practically insoluble (in water) and relatively neutral molecule. Anidulafungin has been detected in multiple biofluids, such as urine and blood. Anidulafungin is a potentially toxic compound.; Anidulafungin is a semisynthetic echinocandin anti-fungal drug. It is active against Aspergillus and Candida species and is used for the treatment of invasive candidiasis. It is an azamacrocycle, a heterodetic cyclic peptide, a semisynthetic derivative, an echinocandin and an antibiotic antifungal drug.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Practically insoluble; 5.64e-02 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-((4R,5R)-4,5-Dihydroxy-N2-((4''-(pentyloxy)(1,1':4',1''-terphenyl)-4-yl)carbonyl)-L-ornithine)-echinocandin B; anidulafungin; Eraxis; LY 303366; LY-303366; LY303366
• Reference: 1: Hinske LC, Weis F, Heyn J, Hinske P, Beiras-Fernandez A. The role of micafungin and anidulafungin in the treatment of systemic fungal infections: applications and patents for two novel echinocandins. Recent Pat Antiinfect Drug Discov. 2012 Apr;7(1):1-7. Review. PubMed PMID: 22044354.; 2: George J, Reboli AC. Anidulafungin: when and how? The clinician's view. Mycoses. 2012 Jan;55(1):36-44. doi: 10.1111/j.1439-0507.2011.02052.x. Epub 2011 Jun 13. Review. PubMed PMID: 21668526.; 3: Wilke M. Treatment and prophylaxis of invasive candidiasis with anidulafungin, caspofungin and micafungin and its impact on use and costs: review of the literature. Eur J Med Res. 2011 Apr 28;16(4):180-6. Review. PubMed PMID: 21486732; PubMed Central PMCID: PMC3352074.; 4: Glöckner A. Treatment and prophylaxis of invasive candidiasis with anidulafungin, caspofungin and micafungin:review of the literature. Eur J Med Res. 2011 Apr 28;16(4):167-79. Review. PubMed PMID: 21486731; PubMed Central PMCID: PMC3352073.; 5: Kofla G, Ruhnke M. Pharmacology and metabolism of anidulafungin, caspofungin and micafungin in the treatment of invasive candidosis: review of the literature. Eur J Med Res. 2011 Apr 28;16(4):159-66. Review. PubMed PMID: 21486730; PubMed Central PMCID: PMC3352072.; 6: Tapısız A. Anidulafungin: is it a promising option in the treatment of pediatric invasive fungal infections? Expert Rev Anti Infect Ther. 2011 Mar;9(3):339-46. doi: 10.1586/eri.11.7. Review. PubMed PMID: 21417873.; 7: Mayr A, Aigner M, Lass-Flörl C. Anidulafungin for the treatment of invasive candidiasis. Clin Microbiol Infect. 2011 Mar;17 Suppl 1:1-12. doi: 10.1111/j.1469-0691.2010.03448.x. Review. PubMed PMID: 21251147.; 8: Kuti EL, Kuti JL. Pharmacokinetics, antifungal activity and clinical efficacy of anidulafungin in the treatment of fungal infections. Expert Opin Drug Metab Toxicol. 2010 Oct;6(10):1287-300. doi: 10.1517/17425255.2010.518143. Review. PubMed PMID: 20822479.; 9: Lanternier F, Lortholary O. [Anidulafungin: a new therapeutic option in systemic candidiasis]. Med Mal Infect. 2010 Aug;40(8):440-8. doi: 10.1016/j.medmal.2009.12.002. Epub 2010 Jan 21. Review. French. PubMed PMID: 20096516.; 10: Menichetti F. Anidulafungin, a new echinocandin: effectiveness and tolerability. Drugs. 2009;69 Suppl 1:95-7. doi: 10.2165/11315570-000000000-00000. Review. PubMed PMID: 19877741.
• PubChem Compound: 166548
• Last Modified: Nov 11 2021